Cas no 2171905-77-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid
• CAS No: 2171905-77-2
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6294685
• PubChem ID: 165551927
• Update Time: 2025-11-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid
• 2171905-77-2
• EN300-1485752
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C22H24N2O5/c1-22(2,20(26)27)13-24-19(25)11-23-21(28)29-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： WOZJIVKUXIWUHN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid (CAS: 2171905-77-2)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid (CAS: 2171905-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), where its Fmoc-protected amino acid derivative plays a pivotal role in enhancing yield and purity.

One of the key findings from recent research highlights the compound's utility in the synthesis of complex peptide chains. The Fmoc group provides robust protection for the amino functionality, enabling selective deprotection and subsequent coupling reactions. Researchers have reported improved efficiency in multi-step peptide synthesis when using this compound, particularly in the production of therapeutic peptides targeting G-protein-coupled receptors (GPCRs).

In addition to its role in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid has been investigated for its potential in prodrug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs), where it facilitates controlled release of cytotoxic agents. The study reported a significant reduction in off-target effects, underscoring its promise in targeted cancer therapy.

Further advancements have been made in understanding the compound's physicochemical properties. Computational modeling and NMR spectroscopy have provided insights into its conformational stability and reactivity. These findings are instrumental in optimizing its use in large-scale pharmaceutical manufacturing, where consistency and reproducibility are paramount.

Looking ahead, ongoing research aims to expand the applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,2-dimethylpropanoic acid in bioconjugation and nanotechnology. Preliminary results suggest its potential in creating stable, functionalized nanoparticles for drug delivery systems. As the field continues to evolve, this compound is poised to play an increasingly vital role in the development of next-generation therapeutics.